Cas no 166964-41-6 (4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine)

• Product Name: 4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine
• CAS No: 166964-41-6
• MF: C₆H₇F₃N₂O
• MW: 180.127791643143
• CID: 4610817
• PubChem ID: 23372930
• Update Time: 2025-06-15

4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine

• Inchi： 1S/C6H7F3N2O/c1-2-3-4(6(7,8)9)11-12-5(3)10/h2,10H2,1H3
• InChI Key： AVUHGIKLRUJOBA-UHFFFAOYSA-N
• SMILES： O1C(N)=C(CC)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 220.6±40.0 °C at 760 mmHg
• Flash Point: 87.2±27.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine

Introduction to 4-Ethyl-3-(Trifluoromethyl)-1,2-Oxazol-5-Amine (CAS No. 166964-41-6)

4-Ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine (CAS No. 166964-41-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of the trifluoromethyl group and the ethyl substituent on the oxazole ring imparts unique chemical and biological properties to this molecule, making it a subject of extensive study.

The chemical structure of 4-Ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine consists of a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The trifluoromethyl group is attached to the carbon atom adjacent to the nitrogen, while the ethyl group is attached to the carbon atom opposite the oxygen. This arrangement confers high lipophilicity and metabolic stability, which are desirable properties for drug candidates.

Recent research has highlighted the potential of 4-Ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can have beneficial effects on conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, 4-Ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that it may be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-Ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its high lipophilicity allows it to cross the blood-brain barrier efficiently, which is crucial for its therapeutic effects on neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are promising and pave the way for further clinical development.

In conclusion, 4-Ethyl-3-(trifluoromethyl)-1,2-oxazol-5-amine (CAS No. 166964-41-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and potential uses in treating various diseases, contributing to advancements in medicinal chemistry and drug discovery.